Cas no 1346697-91-3 (Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate)
Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate
- methyl 2-[(6-oxo-1H-pyridazin-4-yl)oxy]acetate
- Methyl2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate
- methyl 2-[(6-oxo-1,6-dihydropyridazin-4-yl)oxy]acetate
- 1346697-91-3
- methyl 2-(1,6-dihydro-6-oxopyridazin-4-yloxy)acetate
- Methyl [(6-oxo-1,6-dihydropyridazin-4-yl)oxy]acetate
- DTXSID70856399
-
- Inchi: 1S/C7H8N2O4/c1-12-7(11)4-13-5-2-6(10)9-8-3-5/h2-3H,4H2,1H3,(H,9,10)
- InChI Key: GQRNTTJIWBMFGZ-UHFFFAOYSA-N
- SMILES: O(CC(=O)OC)C1C=NNC(C=1)=O
Computed Properties
- Exact Mass: 184.04840674g/mol
- Monoisotopic Mass: 184.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 77Ų
Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164316-1g |
methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate |
1346697-91-3 | 95% | 1g |
$580 | 2021-08-05 | |
| Chemenu | CM164316-1g |
methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate |
1346697-91-3 | 95% | 1g |
$572 | 2023-03-07 | |
| Alichem | A029181949-1g |
Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate |
1346697-91-3 | 95% | 1g |
550.00 USD | 2021-05-31 |
Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate
Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate: A Comprehensive Overview
The compound Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate (CAS No. 1346697-91-3) is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyridazine derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound features a pyridazine ring system with an oxo group at the 6-position and an acetate ester moiety attached via an oxygen atom at the 4-position. This unique structural arrangement contributes to its intriguing chemical properties and biological functions.
Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The oxo group at the 6-position of the pyridazine ring plays a critical role in stabilizing the molecule's structure and enhancing its reactivity. Additionally, the acetate ester moiety at the 4-position not only increases the molecule's solubility but also enhances its bioavailability, making it a promising candidate for pharmacological applications.
One of the most notable advancements in research related to Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate involves its application in targeted drug delivery systems. Scientists have explored its ability to act as a carrier for delivering therapeutic agents to specific tissues or cells. This is achieved by modifying the molecule's structure to include targeting ligands or stimuli-responsive elements. Such innovations have opened new avenues for personalized medicine and improved therapeutic outcomes.
Furthermore, this compound has shown remarkable potential in combating multidrug-resistant pathogens. By incorporating this compound into antimicrobial formulations, researchers have observed enhanced efficacy against bacteria and fungi that are resistant to conventional antibiotics. This breakthrough underscores the importance of exploring novel chemical entities like Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate in addressing global health challenges.
The synthesis of Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate involves a series of intricate organic reactions, including nucleophilic substitutions and oxidations. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for pharmaceutical applications. The development of scalable synthesis methods has also facilitated its commercial production, making it accessible for further research and clinical trials.
In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution profiles, which are essential for its effectiveness as a therapeutic agent. Studies conducted on animal models have demonstrated that Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate can be efficiently absorbed through various routes of administration, including oral and intravenous routes. Its ability to cross biological barriers such as the blood-brain barrier has further expanded its potential applications in treating central nervous system disorders.
Another exciting area of research involving this compound is its role in nanotechnology-based drug delivery systems. By integrating Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate into nanoparticles or liposomes, scientists aim to enhance drug targeting and reduce systemic toxicity. These nanocarriers can be engineered to release the compound at specific sites within the body, maximizing its therapeutic effects while minimizing adverse side effects.
Moreover, computational studies using advanced molecular modeling techniques have provided valuable insights into the interactions between Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate and various biological targets. These studies have revealed that the compound can bind effectively to enzymes and receptors involved in inflammatory pathways, offering new possibilities for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.
In conclusion, Methyl 2-((6-Oxo-1,6-Dihydropyridazin-4-Yl)Oxy)Acetate (CAS No. 1346697-91-) represents a cutting-edge advancement in medicinal chemistry with vast potential across multiple therapeutic areas. Its unique structural features, coupled with recent breakthroughs in synthesis and application techniques, position it as a key player in future drug development efforts. As research continues to unfold, this compound is expected to contribute significantly to improving human health and addressing unmet medical needs.
1346697-91-3 (Methyl 2-((6-oxo-1,6-dihydropyridazin-4-yl)oxy)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)